Cas no 890642-65-6 (2-(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-8-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-8-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 890642-65-6
• MF: C₂₁H₁₇ClN₂O₂
• MW: 364.824884176254
• CID: 5809143
• PubChem ID: 8741583
• Update Time: 2025-10-23

2-(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-8-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[(3-chloro-6,7,8,9-tetrahydro-5H-carbazol-1-yl)methyl]isoindole-1,3-dione
• STK927711
• 2-((6-chloro-2,3,4,9-tetrahydro-1H-carbazol-8-yl)methyl)isoindoline-1,3-dione
• F3255-0039
• 890642-65-6
• 2-[(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-8-yl)methyl]-1H-isoindole-1,3(2H)-dione
• AKOS002242715
• 2-(3-Chloro-6,7,8,9-tetrahydro-5H-carbazol-1-ylmethyl)-isoindole-1,3-dione
• 2-(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-8-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C21H17ClN2O2/c22-13-9-12(19-17(10-13)14-5-3-4-8-18(14)23-19)11-24-20(25)15-6-1-2-7-16(15)21(24)26/h1-2,6-7,9-10,23H,3-5,8,11H2
• InChI Key： AVMAPSKDEGTBKC-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC1=CC(Cl)=CC2C3=C(NC1=2)CCCC3

Computed Properties

• Exact Mass: 364.0978555g/mol
• Monoisotopic Mass: 364.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 53.2Ų

Additional information on 2-(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-8-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione

Compound CAS No. 890642-65-6: 2-(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-8-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione

The compound with CAS number 890642-65-6, known as 2-(6-chloro-2,3,4,9-tetrahydro-1H-carbazol-8-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structural features and potential applications in advanced materials and pharmaceuticals. Recent studies have highlighted its role in the development of novel materials with tailored electronic properties.

The molecular structure of this compound is composed of two main moieties: a carbazole derivative and an isoindole dione group. The carbazole unit (carbazol) is a well-known aromatic heterocycle with three nitrogen atoms in a fused benzene ring system. The substitution pattern at the 6-position with a chlorine atom introduces additional electronic effects, which can influence the overall reactivity and stability of the molecule. The isoindole dione group adds another layer of complexity to the structure, providing conjugation pathways that are crucial for electronic transitions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed various synthetic strategies to construct this molecule efficiently. For instance, Suzuki coupling reactions have been utilized to assemble the carbazole unit with the isoindole dione moiety. These methods not only enhance the yield but also ensure high purity of the final product. The use of transition metal catalysts has been pivotal in achieving these results.

The electronic properties of this compound have been extensively studied using computational methods such as density functional theory (DFT). These studies reveal that the molecule exhibits strong absorption in the visible region due to its extended conjugation system. Such properties make it a promising candidate for applications in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic devices.

In terms of biological applications, preliminary assays suggest that this compound may exhibit bioactivity against certain enzymes or receptors. However, further studies are required to validate these findings and explore potential therapeutic applications.

The synthesis and characterization of this compound represent a significant advancement in organic chemistry. Its unique structure and electronic properties open up new possibilities for its use in various technological applications. As research continues to unfold, this compound may pave the way for innovative solutions in materials science and beyond.